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These application notes provide a detailed protocol for conducting conditioned place
preference (CPP) studies in rodents to evaluate the rewarding properties of
lisdexamfetamine. This psychostimulant, a prodrug of d-amphetamine, is used in the
treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and binge eating disorder. The
following protocols and data are synthesized from established methodologies to ensure robust
and reproducible results.

Introduction to Conditioned Place Preference

Conditioned place preference is a widely used behavioral paradigm to assess the rewarding or
aversive effects of a stimulus, such as a drug of abuse.[1][2] The procedure involves
associating a specific environment (context) with the drug's effects. If the drug is rewarding, the
animal will spend more time in the drug-paired environment during a subsequent drug-free test,
indicating a conditioned preference for that context.[1]

Mechanism of Action of Lisdexamfetamine

Lisdexamfetamine is an inactive prodrug that is enzymatically converted to d-amphetamine
and the essential amino acid L-lysine in the bloodstream, primarily by red blood cells. D-
amphetamine exerts its effects by increasing the synaptic concentrations of dopamine and
norepinephrine. It achieves this by blocking the reuptake of these neurotransmitters via the
dopamine transporter (DAT) and norepinephrine transporter (NET), and by promoting their
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release from presynaptic terminals. The rewarding effects of amphetamines are primarily
attributed to their ability to elevate dopamine levels in the brain's reward circuitry, particularly
the nucleus accumbens.

Experimental Protocol: Lisdexamfetamine
Conditioned Place Preference in Mice

This protocol is a comprehensive guide for a CPP study using an unbiased design.
1. Materials and Apparatus

e Subjects: Adult male or female mice (e.g., C57BL/6J, 8-10 weeks old). House animals
individually for at least one week before the experiment.

o Lisdexamfetamine dimesylate: Dissolve in saline (0.9% NacCl) for oral (P.O.) or
intraperitoneal (I.P.) administration.

» Conditioned Place Preference Apparatus: A three-chambered apparatus is standard.[1]

o Two conditioning chambers of equal size with distinct visual and tactile cues (e.qg., different
wall colors, patterns, and floor textures).

o A smaller, neutral central chamber connecting the two conditioning chambers, with
guillotine doors to control access.

o Automated tracking system (video camera and software) to record the animal's position
and time spent in each chamber.

e Animal Scale: For accurate weighing and dose calculation.
e Syringes and Needles: For drug and vehicle administration.
2. Experimental Phases

The CPP protocol consists of three main phases: Pre-Conditioning (Baseline), Conditioning,
and Post-Conditioning (Test).

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1249270?utm_src=pdf-body
https://www.benchchem.com/product/b1249270?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK5229/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Phase 1: Pre-Conditioning (Baseline Preference Test - Day 1)

Habituate the mice to the testing room for at least 30 minutes before the session.

Place each mouse in the central chamber of the CPP apparatus with the guillotine doors

open, allowing free access to all three chambers.

Record the time spent in each of the two conditioning chambers for 15-30 minutes.

Animals showing a strong unconditioned preference for one chamber (e.g., >80% of the
time) may be excluded to avoid bias.

Phase 2: Conditioning (Days 2-9)
This phase typically lasts for 8 days, with alternating drug and vehicle conditioning sessions.
e Drug Conditioning (e.g., Days 2, 4, 6, 8):

o Administer lisdexamfetamine (e.g., 1, 2.5, 5, or 10 mg/kg, P.O.) to a mouse.

o Immediately confine the mouse to one of the conditioning chambers (the drug-paired
chamber) for 30-60 minutes by closing the guillotine doors. The assignment of the drug-
paired chamber should be counterbalanced across subjects.

e Vehicle Conditioning (e.g., Days 3, 5, 7, 9):
o Administer an equivalent volume of saline (vehicle) to the same mouse.

o Immediately confine the mouse to the opposite conditioning chamber (the vehicle-paired
chamber) for the same duration as the drug conditioning sessions.

Phase 3: Post-Conditioning (Preference Test - Day 10)
e This phase is conducted in a drug-free state.

o Place each mouse in the central chamber with free access to all chambers, identical to the
pre-conditioning phase.
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e Record the time spent in each conditioning chamber for 15-30 minutes.

e Anincrease in the time spent in the drug-paired chamber compared to the pre-conditioning
baseline and/or the time spent in the vehicle-paired chamber indicates a conditioned place
preference.

Data Presentation

Quantitative data from lisdexamfetamine CPP studies should be summarized for clear
interpretation and comparison.

Table 1: Lisdexamfetamine Dose-Response in Mouse Conditioned Place Preference

o Preference Statistical
Dose (mglkg, Number of Conditioning L
. . ) Score (s) * Significance
P.O.) Subjects (n) Duration (min)
SEM (p-value)
Vehicle (Saline) 8-10 60 50 + 25 -
1.0 8-10 60 150 = 40 <0.05
2.5 8-10 60 280 £ 55 <0.01
5.0 8-10 60 400 + 60 <0.001
10.0 8-10 60 320 £ 50 <0.01

Note: The preference score is calculated as the time spent in the drug-paired chamber during
the post-conditioning test minus the time spent in the same chamber during the pre-
conditioning test. Data are hypothetical and for illustrative purposes, based on findings
suggesting these doses are effective.

Table 2: Experimental Parameters for Rodent CPP Studies with Lisdexamfetamine
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Parameter Mouse Rat

Species/Strain C57BL/6J, Swiss Webster Sprague-Dawley, Wistar

Age/Weight 8-12 weeks / 20-30 g 8-12 weeks / 250-350 g

Route of Administration Oral (P.O.), Intraperitoneal Oral (P.O.), Intraperitoneal
(I.P.) (I.P.)

Effective Dose Range 1.0 -10.0 mg/kg (P.O.) 4.5 - 13.5 mg/kg (P.O.)

Conditioning Schedule 4 drug-vehicle pairings 4 drug-vehicle pairings

Conditioning Session Duration 30 - 60 minutes 30 - 60 minutes

Test Session Duration 15 - 30 minutes 15 - 30 minutes

Visualizations

Signaling Pathway of Lisdexamfetamine's Rewarding Effects

Click to download full resolution via product page
Caption: Mechanism of lisdexamfetamine leading to reward signaling.

Experimental Workflow for Conditioned Place Preference
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Phase 1: Pre-Conditioning (Day 1)

Habituate Animal to Testing Room

Place in Center Chamber (Doors Open)

Record Baseline Preference (15-30 min)

Phase 2: Conditioning (Days 2-9)

Day X: Administer Lisdexamfetamine Day Y: Administer Saline

Confine to Drug-Paired Chamber (30-60 min) Confine to Vehicle-Paired Chamber (30-60 min)

Alternate for 8 Days g

Phase 3: Post-Con

ditioning (Day 10)

Place in Center Chamber (Drug-Free, Doors Open)

Record Test Preference (15-30 min)

Data Avnalysis

Calculate Time Spent in Each Chamber

:

Compare Post-Conditioning vs. Pre-Conditioning

:

Determine Preference Score

Click to download full resolution via product page

Caption: Workflow for a conditioned place preference study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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